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Introduction: Unmasking Active Bacteria in Complex Communities

In the intricate world of microbial ecosystems, a fundamental challenge lies in discerning not

just who is present, but who is metabolically active. Stable Isotope Probing (SIP) has emerged

as a powerful technique to link microbial identity with function directly within complex

environmental or clinical samples.[1][2][3] This guide focuses on a targeted SIP approach

utilizing ¹³C-labeled diaminopimelic acid (DAP) to specifically track the activity of bacteria.

Diaminopimelic acid is a unique amino acid derivative and an essential component of the

peptidoglycan cell wall of most Gram-negative and some Gram-positive bacteria.[4][5][6] Its

relative absence in archaea, fungi, and host organisms makes it an excellent biomarker for

bacterial cell wall synthesis and, by extension, bacterial growth and activity.[4][7] By introducing

a stable isotope-labeled version of a DAP precursor into a system, we can trace its

incorporation into the biomass of actively growing bacteria. This "heavy" label acts as a
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beacon, allowing for the separation and identification of active bacterial populations from the

inactive or slow-growing majority.

This document provides a comprehensive overview of the principles of DAP-SIP, detailed

protocols for its application, and guidance on data analysis and interpretation, designed for

researchers in microbiology, drug development, and environmental science.

Part 1: The Principle of DAP-Stable Isotope Probing
The core principle of DAP-SIP is to provide a ¹³C-labeled substrate that bacteria will utilize for

the synthesis of DAP, thereby incorporating the heavy isotope into their cell walls. This targeted

labeling strategy offers high specificity for tracking bacterial activity. The overall workflow can

be conceptualized as follows:

Labeling Phase Bacterial Incorporation Analysis Phase

Introduction of
¹³C-labeled DAP precursor

(e.g., ¹³C-glucose, ¹³C-aspartate)

Incubation with
Microbial Community

 Active bacteria synthesize
¹³C-DAP

 Incorporation of ¹³C-DAP
into peptidoglycan

 
Biomass Harvesting

& Cell Lysis
 Hydrolysis of Peptidoglycan

& Extraction of Amino Acids

 
LC-MS/MS Analysis

 
Identification & Quantification

of ¹³C-DAP
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Caption: High-level workflow of DAP-Stable Isotope Probing.

The choice of the ¹³C-labeled substrate is critical and depends on the specific metabolic

pathways of the target bacteria. Common precursors for DAP biosynthesis include glucose and

aspartate.

Part 2: Experimental Design and Considerations
A successful DAP-SIP experiment hinges on careful planning. Key considerations include:

Substrate Selection and Concentration: The choice between uniformly ¹³C-labeled glucose or

specifically labeled precursors will influence the labeling pattern of DAP. The concentration

should be sufficient to be taken up by the target bacteria without significantly altering the

overall nutrient dynamics of the environment.
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Incubation Time: The incubation period must be long enough to allow for detectable

incorporation of the ¹³C label into bacterial biomass, but short enough to avoid cross-feeding,

where the label is passed from the primary consumers to other organisms.

Controls: Appropriate controls are essential for data interpretation. These should include:

A negative control with no labeled substrate.

A time-zero control to assess the background levels of ¹³C in DAP.

An autoclaved or sterile control to account for any abiotic degradation of the labeled

substrate.

Table 1: Key Experimental Parameters for DAP-SIP

Parameter Recommended Range Rationale

¹³C-Substrate Concentration 1-10 mM

Balances sufficient labeling

with minimal perturbation of

the microbial community.

Incubation Time 2-48 hours

Dependent on the expected

growth rate of the target

bacteria.

Incubation Temperature
Mimic environmental

conditions

To ensure physiologically

relevant activity.

Replicates Minimum of 3

To ensure statistical

significance of the results.[8][9]

[10]

Part 3: Detailed Protocols
Protocol 1: Sample Incubation with ¹³C-Labeled
Substrate
This protocol outlines the steps for labeling a microbial community in a soil sample. It can be

adapted for other sample types such as water, sediment, or clinical specimens.
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Materials:

Environmental sample (e.g., soil, water)

¹³C-labeled substrate (e.g., U-¹³C-glucose)

Sterile, deionized water

Incubation vessels (e.g., serum bottles, microcosms)

Syringes and sterile filters

Procedure:

Sample Preparation: Homogenize the environmental sample to ensure uniform distribution of

the microbial community. For soil samples, sieve to remove large debris.

Microcosm Setup: Aliquot a defined amount of the sample into replicate incubation vessels.

Substrate Addition: Prepare a stock solution of the ¹³C-labeled substrate in sterile water. Add

the substrate to the microcosms to achieve the desired final concentration. Ensure thorough

mixing.

Incubation: Incubate the microcosms under controlled conditions (e.g., temperature, light)

that mimic the natural environment of the sample.

Time-Point Sampling: At predetermined time points, sacrifice replicate microcosms for

analysis. Immediately freeze the samples at -80°C to halt microbial activity.

Protocol 2: Extraction and Hydrolysis of Bacterial
Peptidoglycan
This protocol describes the extraction of DAP from the labeled bacterial biomass.

Materials:

Labeled microbial biomass (from Protocol 1)
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Lysis buffer (e.g., Tris-EDTA with lysozyme)

6 M Hydrochloric acid (HCl)

Heating block or oven

Centrifuge

Solid-phase extraction (SPE) cartridges (e.g., C18)

Procedure:

Cell Lysis: Resuspend the microbial biomass in lysis buffer and incubate to break open the

bacterial cells.

Acid Hydrolysis: Add an equal volume of 6 M HCl to the cell lysate. Heat the mixture at

110°C for 16-24 hours to hydrolyze the peptidoglycan and release the constituent amino

acids, including DAP.

Sample Cleanup: Centrifuge the hydrolysate to pellet any debris. The supernatant contains

the amino acids. Further purify the sample using SPE to remove salts and other interfering

compounds.

Derivatization (Optional but Recommended): For improved chromatographic separation and

detection, derivatize the amino acids using a suitable agent (e.g., ortho-phthalaldehyde).

Extraction Hydrolysis & Cleanup Preparation for Analysis

Labeled Biomass Cell Lysis
 Acid Hydrolysis

(6M HCl, 110°C)
 Centrifugation

 
Solid-Phase Extraction

 Derivatization
(Optional)

 Sample ready for
LC-MS/MS
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Caption: Workflow for DAP extraction and sample preparation.
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Part 4: Data Acquisition and Analysis
Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the analytical technique of choice for detecting and quantifying ¹³C-labeled DAP.

Instrumentation:

High-performance liquid chromatograph (HPLC)

Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer)

LC Method Parameters:

Column: Reversed-phase C18 column

Mobile Phase: A gradient of water and acetonitrile with a suitable modifier (e.g., formic acid).

Flow Rate: 0.2-0.5 mL/min

Injection Volume: 5-10 µL

MS Method Parameters:

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan for

untargeted analysis.

MRM Transitions: Specific precursor-to-product ion transitions for both unlabeled (¹²C) and

labeled (¹³C) DAP must be determined.

Table 2: Example MRM Transitions for DAP (Hypothetical)
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Analyte Precursor Ion (m/z) Product Ion (m/z)

¹²C-DAP 191.1 130.1

¹³C-DAP (fully labeled) 198.1 136.1

Note: Actual m/z values will depend on the derivatization agent used, if any.

Data Analysis and Interpretation
Peak Integration: Integrate the chromatographic peaks corresponding to ¹²C-DAP and ¹³C-

DAP.

Isotope Ratio Calculation: Calculate the ratio of ¹³C-DAP to ¹²C-DAP for each sample.

Atom Percent Excess (APE): Determine the APE of ¹³C in the DAP pool, which is a direct

measure of the incorporation of the labeled substrate.

Statistical Analysis: Compare the APE values between the control and experimental groups

to determine the statistical significance of the labeling.

An increase in the ¹³C/¹²C ratio of DAP over time in the experimental samples compared to the

controls is direct evidence of bacterial activity and cell wall synthesis.

Part 5: Applications in Research and Development
The DAP-SIP methodology has broad applications:

Environmental Microbiology: Identifying key bacterial players in biogeochemical cycles.[1]

[11]

Gut Microbiome Research: Understanding the metabolic activity of gut bacteria in response

to diet or therapeutic interventions.[12]

Drug Development: Assessing the efficacy of novel antibiotics that target bacterial cell wall

synthesis.[13]

Bioremediation: Identifying microorganisms responsible for the degradation of pollutants.[3]
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Part 6: Troubleshooting
Problem Possible Cause Solution

No detectable ¹³C-labeling in

DAP
Insufficient incubation time. Increase the incubation period.

Substrate not utilized by the

community.

Try a different labeled

substrate.

Low bacterial activity.
Optimize incubation

conditions.

High background ¹³C in

controls
Natural abundance of ¹³C.

Account for this in APE

calculations.

Contamination of reagents. Use high-purity reagents.

Poor chromatographic peak

shape
Suboptimal LC method.

Optimize mobile phase

gradient and column.

Matrix effects.
Improve sample cleanup

procedures.

Conclusion
Stable isotope probing with diaminopimelic acid is a highly specific and powerful tool for

tracking bacterial activity in complex microbial communities. By providing a direct link between

metabolic function and a key bacterial biomarker, DAP-SIP offers invaluable insights for a wide

range of scientific disciplines. Careful experimental design, robust analytical methods, and

thoughtful data interpretation are paramount to the success of this technique.

References
Radajewski, S., Ineson, P., Parekh, N. R., & Murrell, J. C. (2000). Stable-isotope probing as

a tool in microbial ecology. Nature, 403(6770), 646–649. [Link]

Musat, N., Musat, F., Weber, P. K., & Pett-Ridge, J. (2016). Tracking microbial interactions

with NanoSIMS. Current Opinion in Biotechnology, 41, 114-121. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.nature.com/articles/35001054
https://pubmed.ncbi.nlm.nih.gov/27419912/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dumont, M. G., & Murrell, J. C. (2005). Stable isotope probing: linking microbial identity to

function. Nature Reviews Microbiology, 3(6), 499–504. [Link]

Jehmlich, N., Vogt, C., Lünsmann, V., Richnow, H. H., & von Bergen, M. (2016). Stable

isotope probing in metaproteomics (protein-SIP) to study functional microbial communities.

Current opinion in biotechnology, 39, 104-110. [Link]

Boschker, H. T. S., & Middelburg, J. J. (2002). Stable isotopes and biomarkers in microbial

ecology. FEMS Microbiology Ecology, 40(2), 85-95. [Link]

Li, Y., et al. (2021). Gut Microbiota-Derived Diaminopimelic Acid Promotes the NOD1/RIP2

Signaling Pathway and Plays a Key Role in the Progression of Severe Acute Pancreatitis.

Frontiers in Immunology, 12, 636557. [Link]

Gupta, S., & El-Elimat, T. (2001). Chromatographic method for diaminopimelic acid
detection in calcareous rocks. Presence of a bacterial biomarker in stromatolites. Journal of

Chromatography A, 922(1-2), 219-224. [Link]

Hungate, B. A., et al. (2015). Quantitative microbial ecology through stable isotope probing.

Applied and Environmental Microbiology, 81(21), 7570-7581. [Link]

Moss, C. W., & Dees, S. B. (1979). Identification of diaminopimelic acid in the Legionnaires

disease bacterium. Journal of Clinical Microbiology, 10(5), 778–779. [Link]

O'Malley, R. C., et al. (2016). Cistrome and Epicistrome Features Shape the Regulatory DNA

Landscape. Cell, 165(5), 1280-1292. [Link]

Taylor & Francis. (n.d.). Diaminopimelic acid – Knowledge and References. Taylor &

Francis Online. [Link]

Sieradzki, E. T., et al. (2020). Measurement Error and Resolution in Quantitative Stable

Isotope Probing: Implications for Experimental Design. mSystems, 5(4), e00440-20. [Link]

Organomation. (n.d.). Environmental Sample Preparation. Organomation. [Link]

Angel, R. (2019). Stable Isotope Probing Techniques and Methodological Considerations

Using 15N. In Methods in Molecular Biology (Vol. 2046, pp. 71-84). Humana, New York, NY.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.nature.com/articles/nrmicro1162
https://www.sciencedirect.com/science/article/abs/pii/S095816691630018X
https://academic.oup.com/femsec/article/40/2/85/543135
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.frontiersin.org/articles/10.3389/fimmu.2021.636557/full
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://pubmed.ncbi.nlm.nih.gov/11482598/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4592852/
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://pubmed.ncbi.nlm.nih.gov/528574/
https://www.cell.com/cell/fulltext/S0092-8674(16)30459-0
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.taylorfrancis.com/chapters/edit/10.1201/9780429261059-1/diaminopimelic-acid-shojiro-inou%C3%A9
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7375176/
https://www.organomation.com/blog/environmental-sample-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Link]

Sieradzki, E. T., et al. (2020). Measurement Error and Resolution in Quantitative Stable

Isotope Probing: Implications for Experimental Design. mSystems, 5(4). [Link]

Sieradzki, E. T., et al. (2020). Measurement Error and Resolution in Quantitative Stable

Isotope Probing: Implications for Experimental Design. eScholarship, University of California.

[Link]

Neufeld, J. D., et al. (2007). DNA stable-isotope probing. Nature Protocols, 2(4), 860–866.

[Link]

Namieśnik, J., & Górecki, T. (2001). Modern Strategies for Environmental Sample

Preparation and Analysis. Polish Journal of Environmental Studies, 10(2), 77-84. [Link]

Reddy, V. R., & Reddy, C. R. (2012). Stereoselective Synthesis of meso- and l,l-

Diaminopimelic Acids from Enone-Derived α-Amino Acids. The Journal of Organic

Chemistry, 77(17), 7545–7553. [Link]

Rajeev, L., & Lory, S. (2011). DNA-affinity-purified Chip (DAP-chip) Method to Determine

Gene Targets for Bacterial Two component Regulatory Systems. Journal of Visualized

Experiments, (53), 2824. [Link]

Meadow, P., & Work, E. (1956). Isotope Studies on Diaminopimelic Acid Synthesis in

Escherichia coli. Biochimica et Biophysica Acta, 21(1), 67-74. [Link]

Kumar, A., et al. (2022). The Design, Synthesis, and Evaluation of Diaminopimelic Acid
Derivatives as Potential dapF Inhibitors Preventing Lysine Biosynthesis for Antibacterial

Activity. Molecules, 27(23), 8565. [Link]

JoVE. (2022, June 3). DNA Stable-Isotope Probing (DNA-SIP) l Protocol Preview [Video].

YouTube. [Link]

Koley, D., et al. (2018). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled

Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites,

8(4), 74. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://link.springer.com/protocol/10.1007/978-1-4939-9721-3_6
https://journals.asm.org/doi/10.1128/mSystems.00440-20
https://escholarship.org/uc/item/4vj5n8z6
https://pubmed.ncbi.nlm.nih.gov/17446886/
https://www.researchgate.net/publication/288337728_Modern_Strategies_for_Environmental_Sample_Preparation_and_Analysis
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://pubs.acs.org/doi/10.1021/jo301323b
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3197300/
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.researchgate.net/publication/13508103_Isotope_Studies_on_Diaminopimelic_Acid_Synthesis_in_Escherichia_coli
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9736173/
https://www.youtube.com/watch?v=wX-y0vF-V_A
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6316021/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dumont, M. G., & Murrell, J. C. (2005). Methodological considerations for the use of stable

isotope probing in microbial ecology. Journal of Microbiological Methods, 62(1), 37-47. [Link]

Crown, S. B., & Antoniewicz, M. R. (2013). Tandem Mass Spectrometry for 13C Metabolic

Flux Analysis: Methods and Algorithms Based on EMU Framework. Frontiers in Microbiology,

4, 33. [Link]

Taubert, M. (2019). SIP-Metaproteomics: Linking Microbial Taxonomy, Function, and Activity.

Methods in Molecular Biology, 2046, 57-69. [Link]

Santelli, R. E., et al. (2004). Modern Strategies for Environmental Sample Preparation and

Analysis. Journal of the Brazilian Chemical Society, 15(3), 323-334. [Link]

Crown, S. B., & Antoniewicz, M. R. (2013). Tandem Mass Spectrometry for 13C Metabolic

Flux Analysis: Methods and Algorithms Based on EMU Framework. Frontiers in Microbiology,

4. [Link]

You, J., et al. (2014). Quantification of Peptide m/z Distributions from 13C‑Labeled Cultures

with High-Resolution Mass Spectrometry. Analytical Chemistry, 86(4), 1894–1901. [Link]

Mező, G., et al. (2014). The synthesis of diaminopimelic acid containing peptidoglycan

fragments using metathesis cross coupling. Tetrahedron, 70(42), 7765-7773. [Link]

Kleiner, M., et al. (2017). Ultra-sensitive Protein-SIP to quantify activity and substrate uptake

in microbiomes with stable isotopes. bioRxiv. [Link]

Galloway, E. C. (1964). U.S. Patent No. 3,122,583. Washington, DC: U.S.

Hor, L., et al. (2023). Structure and inhibition of diaminopimelic acid epimerase by slow‐

binding α‐methyl amino acids. Protein Science, 32(5), e4635. [Link]

Musat, N., et al. (2016). Tracking microbial interactions with NanoSIMS. Current Opinion in

Biotechnology, 41, 114-121. [Link]

Li, X., et al. (2019). 13C-DNA-SIP Distinguishes the Prokaryotic Community That

Metabolizes Soybean Residues Produced Under Different CO2 Concentrations. Frontiers in

Microbiology, 10, 2147. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15893113/
https://www.frontiersin.org/articles/10.3389/fmicb.2013.00033/full
https://pubmed.ncbi.nlm.nih.gov/31407296/
https://www.researchgate.net/publication/242686150_Modern_Strategies_for_Environmental_Sample_Preparation_and_Analysis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3553421/
https://escholarship.org/uc/item/5q72q1b0
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.researchgate.net/publication/265818967_The_synthesis_of_diaminopimelic_acid_containing_peptidoglycan_fragments_using_metathesis_cross_coupling
https://www.researchgate.net/publication/315582236_Ultra-sensitive_Protein-SIP_to_quantify_activity_and_substrate_uptake_in_microbiomes_with_stable_isotopes
https://www.benchchem.com/product/b556808/docs?utm_src=pdf-body#application-notes-protocols-tracking-bacterial-activity-using-stable-isotope-probing-with-diaminopimelic-acid
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10148659/
https://pubmed.ncbi.nlm.nih.gov/27419912/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6771343/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NPTEL-NOC IITM. (2019, May 6). 82 13C Metabolic Flux Analysis using Mass Spectrometry

| Part 1 [Video]. YouTube. [Link]

Villa, M. M., et al. (2020). Towards a deeper understanding of microbial communities:

integrating experimental data with dynamic models. Current Opinion in Biotechnology, 62,

111-119. [Link]

Casida, L. E. (1956). U.S. Patent No. 2,771,396. Washington, DC: U.S.

Chen, Y., et al. (2019). Identification of Novel Butyrate- and Acetate-Oxidizing Bacteria in

Butyrate-Fed Mesophilic Anaerobic Chemostats by DNA-Based Stable Isotope Probing.

Frontiers in Microbiology, 10. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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